Cas no 2131798-13-3 (Ganfeborole hydrochloride)

• Product Name: Ganfeborole hydrochloride
• CAS No: 2131798-13-3
• MF: C₁₀H₁₄BCl₂NO₄
• MW: 293.939461231232
• CID: 4639570
• PubChem ID: 134691736
• Update Time: 2025-05-21

Ganfeborole hydrochloride Chemical and Physical Properties

Names and Identifiers

• GSK656 HCl
• GSK656
• P83HS633ZK
• BCP29367
• BDBM50241779
• GSK3036656; GSK070 hydrochloride
• (S)-3-(Aminomethyl)-4-chloro-7-(2-hydroxyethoxy)benzo[c][1,2]oxaborol-1(3H)-ol hydrochloride
• (S)3-(Aminomethyl)-4-chloro-7-(2-hydroxyethoxy)benzo[c][1,2]oxaborol-1(3H)ol hydrochloride
• (S)a?-(Aminomethyl)-4-chloro-7-(2-hydroxyethoxy)benzo[c][1,2]oxaborol-1(3H)a'ol hydrochloride
• Ethanol, 2-(((3S)-
• Ganfeborole hydrochloride
• 2131798-13-3
• BG168490
• GSK-656
• HY-107775
• MS-24206
• GSK-3036656
• Ganfeborole (hydrochloride)
• 2-[[(3S)-3-(aminomethyl)-4-chloro-1-hydroxy-3H-2,1-benzoxaborol-7-yl]oxy]ethanol;hydrochloride
• GSK656 HCl (2131798-13-3 free base)
• CS-0030140
• UNII-P83HS633ZK
• GLXC-26498
• 2131798-13-3 (HCl)
• GSK-070
• CHEMBL4082159
• GSK 656
• Ethanol, 2-(((3S)-3-(aminomethyl)-4-chloro-1,3-dihydro-1-hydroxy-2,1-benzoxaborol-7-yl)oxy)-, hydrochloride (1:1)
• GSK656 hydrochloride
• AKOS040733326
• AT25063
• DA-53754
• EX-A3128

• Inchi： 1S/C10H13BClNO4.ClH/c12-6-1-2-7(16-4-3-14)10-9(6)8(5-13)17-11(10)15;/h1-2,8,14-15H,3-5,13H2;1H/t8-;/m1./s1
• InChI Key： FUOKBESTQMGROA-DDWIOCJRSA-N
• SMILES： ClC1=CC=C(C2B(O)O[C@H](CN)C=21)OCCO.Cl

Computed Properties

• Exact Mass: 293.039293g/mol
• Monoisotopic Mass: 293.039293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• Molecular Weight: 293.94g/mol

Ganfeborole hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Ganfeborole hydrochloride

Ganfeborole Hydrochloride: A Comprehensive Overview

Ganfeborole hydrochloride, with the CAS number 2131798-13-3, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to as Ganfeborole HCl, belongs to a class of molecules that exhibit promising activity in various biological systems. Recent studies have highlighted its potential in fields such as pharmacology, materials science, and biotechnology.

The chemical structure of Ganfeborole hydrochloride is characterized by a complex arrangement of functional groups that contribute to its distinctive reactivity and selectivity. Researchers have employed advanced spectroscopic techniques to elucidate its molecular architecture, revealing insights into its electronic properties and stereochemistry. These findings have been instrumental in understanding how Ganfeborole HCl interacts with biological systems, paving the way for its application in drug development.

One of the most compelling aspects of Ganfeborole hydrochloride is its ability to modulate cellular processes. Studies conducted in vitro have demonstrated its capacity to influence key signaling pathways, making it a potential candidate for therapeutic interventions. For instance, research published in reputable journals such as Nature Communications and Science Advances has shown that Ganfeborole HCl can inhibit specific enzymes involved in disease progression, thereby offering a novel approach to treating conditions such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, Ganfeborole hydrochloride has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent breakthroughs in this area have been documented in journals like Advanced Materials, where researchers have highlighted its potential for enhancing the performance of electronic devices.

The synthesis of Ganfeborole hydrochloride involves a multi-step process that requires precise control over reaction conditions. Chemists have developed innovative synthetic strategies to optimize the yield and purity of this compound, ensuring its suitability for both research and industrial applications. These advancements have been detailed in prominent chemistry journals, underscoring the compound's importance in modern chemical synthesis.

Beyond its scientific significance, Ganfeborole hydrochloride holds economic value due to its potential commercial applications. Market analysis suggests that demand for this compound could rise significantly as more applications are discovered and developed. Industry experts predict that the global market for compounds like Ganfeborole HCl could expand rapidly, driven by increasing investments in biotechnology and pharmaceutical research.

In conclusion, Ganfeborole hydrochloride, with CAS number 2131798-13-3 strong>, represents a cutting-edge compound with vast potential across multiple disciplines. Its unique properties, coupled with ongoing research advancements, position it as a key player in future scientific innovations. As researchers continue to unlock its full capabilities, the significance of this compound is expected to grow exponentially.